Cas no 945021-19-2 (2-Amino-1-cyclopropylbenzimidazole)

• Product Name: 2-Amino-1-cyclopropylbenzimidazole
• CAS No: 945021-19-2
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD11202274
• CID: 2083762
• PubChem ID: 43148803
• Update Time: 2025-04-21

2-Amino-1-cyclopropylbenzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-cyclopropylbenzimidazole
• 2-Imino-1-cyclopropyl-1,3-dihydrobenzimidazole
• VMB02119
• DTXSID001287835
• AKOS009281637
• 1-Cyclopropyl-1H-benzimidazol-2-amine
• MFCD11202274
• 1-cyclopropyl-1H-1,3-benzodiazol-2-amine
• EN300-117753
• 1-cyclopropylbenzimidazol-2-amine
• 1-Cyclopropyl-1H-benzoimidazol-2-ylamine
• SCHEMBL5483497
• 945021-19-2
• SY027892
• AC7412
• DB-227178
• 861-516-7
• DTXCID201718482

• MDL： MFCD11202274
• Inchi： 1S/C10H11N3/c11-10-12-8-3-1-2-4-9(8)13(10)7-5-6-7/h1-4,7H,5-6H2,(H2,11,12)
• InChI Key： ZHOYGOVZAALSPT-UHFFFAOYSA-N
• SMILES： N1(C(N)=NC2C=CC=CC1=2)C1CC1

Computed Properties

• Exact Mass: 173.09500
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84000
• LogP: 2.53460